Cas no 328288-90-0 (2-(3-Hydroxybenzyl)butyric Acid)

2-(3-Hydroxybenzyl)butyric Acid structure
328288-90-0 structure
Product Name:2-(3-Hydroxybenzyl)butyric Acid
CAS No:328288-90-0
MF:C11H14O3
MW:194.227063655853
MDL:MFCD00814349
CID:892093
PubChem ID:2778009
Update Time:2025-04-19

2-(3-Hydroxybenzyl)butyric Acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3-HYDROXY-BENZYL)-BUTYRIC ACID
    • 2-(3-HYDROXYBENZYL)BUTANOIC ACID
    • 2-[(3-hydroxyphenyl)methyl]butanoic acid
    • 2-(3-Hydroxybenzyl)butyric Acid
    • MDL： MFCD00814349
    • Inchi： 1S/C11H14O3/c1-2-9(11(13)14)6-8-4-3-5-10(12)7-8/h3-5,7,9,12H,2,6H2,1H3,(H,13,14)
    • InChI Key： APDIHWXZDGCAGL-UHFFFAOYSA-N
    • SMILES： OC(C(CC)CC1C=CC=C(C=1)O)=O

Computed Properties

  • Exact Mass: 194.09400
  • Monoisotopic Mass: 194.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53000
  • LogP: 2.04550

2-(3-Hydroxybenzyl)butyric Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H876940-2.5mg
2-(3-Hydroxybenzyl)butyric Acid
 328288-90-0
2.5mg
 $ 50.00 2022-06-04
TRC
H876940-5mg
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 $ 65.00 2022-06-04
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 $ 185.00 2022-06-04
OTAVAchemicals
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 328288-90-0 95%
50MG
 $129 2023-07-09
OTAVAchemicals
3357060-100MG
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 328288-90-0 95%
100MG
 $171 2023-07-09
OTAVAchemicals
3357060-250MG
2-[(3-hydroxyphenyl)methyl]butanoic acid
 328288-90-0 95%
250MG
 $229 2023-07-09
OTAVAchemicals
3357060-1000MG
2-[(3-hydroxyphenyl)methyl]butanoic acid
 328288-90-0 95%
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 $321 2023-07-09
A2B Chem LLC
AF59958-50mg
2-(3-HYDROXY-BENZYL)-BUTYRIC ACID
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50mg
 $344.00 2024-04-20
A2B Chem LLC
AF59958-100mg
2-(3-HYDROXY-BENZYL)-BUTYRIC ACID
 328288-90-0 95%
100mg
 $390.00 2024-04-20
A2B Chem LLC
AF59958-250mg
2-(3-HYDROXY-BENZYL)-BUTYRIC ACID
 328288-90-0 95%
250mg
 $455.00 2024-04-20

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